Cas no 1353974-50-1 (1-(3-{[Ethyl-(2-hydroxy-ethyl)-amino]-methyl}-pyrrolidin-1-yl)-ethanone)

• Product Name: 1-(3-{[Ethyl-(2-hydroxy-ethyl)-amino]-methyl}-pyrrolidin-1-yl)-ethanone
• CAS No: 1353974-50-1
• MF: C₁₁H₂₂N₂O₂
• MW: 214.304583072662
• CID: 2160938
• Update Time: 2025-06-15

1-(3-{[Ethyl-(2-hydroxy-ethyl)-amino]-methyl}-pyrrolidin-1-yl)-ethanone Chemical and Physical Properties

Names and Identifiers

• 1-(3-{[Ethyl-(2-hydroxy-ethyl)-amino]-methyl}-pyrrolidin-1-yl)-ethanone
• 1-(3-((Ethyl(2-hydroxyethyl)amino)methyl)pyrrolidin-1-yl)ethanone
• AM93940
• 1-(3-{[ethyl-(2-hydroxyethyl)amino]methyl}pyrrolidin-1-yl)ethanone

• Inchi： 1S/C11H22N2O2/c1-3-12(6-7-14)8-11-4-5-13(9-11)10(2)15/h11,14H,3-9H2,1-2H3
• InChI Key： AHZIIACMAGCNNK-UHFFFAOYSA-N
• SMILES： O=C(C)N1CCC(CN(CC)CCO)C1

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 5
• Complexity: 209
• Topological Polar Surface Area: 43.8

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyrrolidines N-acylpyrrolidines

Additional information on 1-(3-{[Ethyl-(2-hydroxy-ethyl)-amino]-methyl}-pyrrolidin-1-yl)-ethanone

Professional Introduction to Compound with CAS No. 1353974-50-1 and Product Name: 1-(3-{[Ethyl-(2-hydroxy-ethyl)-amino]-methyl}-pyrrolidin-1-yl)-ethanone

The compound with the CAS number 1353974-50-1 and the product name 1-(3-{[Ethyl-(2-hydroxy-ethyl)-amino]-methyl}-pyrrolidin-1-yl)-ethanone represents a significant advancement in the field of pharmaceutical chemistry. This compound, characterized by its complex molecular structure, has garnered attention for its potential applications in drug development and medicinal research. The intricate architecture of this molecule, featuring a pyrrolidin-1-yl moiety and an ethyl-(2-hydroxy-ethyl)-amino side chain, suggests a multifaceted role in biochemical interactions.

Recent studies have highlighted the importance of pyrrolidine derivatives in the design of novel therapeutic agents. The presence of a hydroxyl group in the ethyl side chain adds another layer of functionality, enabling hydrogen bonding and enhancing solubility, which are critical factors in drug bioavailability. The compound’s ability to interact with biological targets at multiple sites makes it a promising candidate for further investigation.

In the realm of medicinal chemistry, the synthesis and characterization of such complex molecules are pivotal for understanding their pharmacological properties. The 1-(3-{[Ethyl-(2-hydroxy-ethyl)-amino]-methyl}-pyrrolidin-1-yl)-ethanone structure exhibits unique electronic and steric properties that could be leveraged to develop drugs with improved efficacy and reduced side effects. Researchers have been particularly interested in its potential as a scaffold for small-molecule inhibitors targeting various enzymatic pathways.

One of the most intriguing aspects of this compound is its potential role in modulating cellular signaling pathways. The pyrrolidin-1-yl ring is known to be a common motif in bioactive molecules, often involved in binding to specific protein targets. When combined with the ethyl-(2-hydroxy-ethyl)-amino group, the molecule gains the ability to engage with both hydrophobic and hydrophilic regions of biological macromolecules, facilitating more robust interactions.

Current research is exploring the compound’s efficacy in preclinical models as a potential therapeutic agent. Preliminary studies suggest that it may exhibit inhibitory activity against certain kinases and other enzymes implicated in diseases such as cancer and inflammatory disorders. The hydroxyl group’s presence further enhances its reactivity, allowing for modifications that could fine-tune its pharmacological profile.

The synthesis of 1-(3-{[Ethyl-(2-hydroxy-ethyl)-amino]-methyl}-pyrrolidin-1-yl)-ethanone involves multi-step organic reactions, requiring precise control over reaction conditions to ensure high yield and purity. Advanced synthetic techniques, including catalytic hydrogenation and protecting group strategies, are employed to construct the complex framework efficiently. The successful synthesis not only demonstrates the synthetic prowess of the research team but also opens up new avenues for derivative development.

In conclusion, the compound with CAS number 1353974-50-1 and product name 1-(3-{[Ethyl-(2-hydroxy-ethyl)-amino]-methyl}-pyrrolidin-1-yl)-ethanone represents a significant contribution to pharmaceutical chemistry. Its unique structural features and potential biological activities make it a valuable asset in ongoing drug discovery efforts. As research continues to uncover new applications for this molecule, it is likely to play an increasingly important role in the development of next-generation therapeutics.